Cas no 83998-91-8 (Alanine-d4 (9CI))
Alanine-d4 (9CI) structure
Product Name:Alanine-d4 (9CI)
CAS No:83998-91-8
MF:C3H7NO2
MW:93.1178276538849
CID:720950
PubChem ID:16213419
Update Time:2025-04-19
Alanine-d4 (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Alanine-d4 (9CI)
- DL-ALANINE-2,3,3,3-D4
- 2-amino-2,3,3,3-tetradeuteriopropanoic acid
- D98466
- MS-22724
- 2-amino(2,3,3,3-(2)H4)propanoic acid
- alanine-2,3,3,3-d4
- (2,3,3,3-~2~H_4_)Alanine
- DL-Alanine(2,3,3,3-D4)
- (2,3,3,3-(2)H4)alanine
- alanine-d4
- 53795-92-9
- HY-W244382
- 2-amino(?H?)propanoic acid
- (+/-)-2-AMINOPROPIONIC ACID-2,3,3,3-D4
- CS-0370496
- DL-Alanine-2,3,3,3-d4, 98 atom % D
- DTXSID30583937
- CHEBI:143534
- 83998-91-8
- 2-aminopropionic acid-2,3,3,3-d4
-
- Inchi: 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/i1D3,2D
- InChI Key: QNAYBMKLOCPYGJ-MZCSYVLQSA-N
- SMILES: OC(C([2H])(C([2H])([2H])[2H])N)=O
Computed Properties
- Exact Mass: 93.072785450g/mol
- Monoisotopic Mass: 93.072785450g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 61.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Melting Point: 289 °C (dec.)(lit.)
Alanine-d4 (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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